Cas no 1352438-54-0 (3-(aminocarbonyl)-4-chlorobenzoic acid)

3-(aminocarbonyl)-4-chlorobenzoic acid structure
1352438-54-0 structure
Product Name:3-(aminocarbonyl)-4-chlorobenzoic acid
CAS No:1352438-54-0
MF:C8H6ClNO3
MW:199.591141223907
CID:2113182
Update Time:2023-11-19

3-(aminocarbonyl)-4-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(aminocarbonyl)-4-chloroBenzoic acid
    • CID 83385470
    • Benzoic acid, 3-(aminocarbonyl)-4-chloro-
    • 3-(aminocarbonyl)-4-chlorobenzoic acid
    • Inchi: 1S/C8H6ClNO3/c9-6-2-1-4(8(12)13)3-5(6)7(10)11/h1-3H,(H2,10,11)(H,12,13)
    • InChI Key: GJPJLFODLWNAIW-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C(=O)O)C=C1C(N)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 231
  • XLogP3: 1.1
  • Topological Polar Surface Area: 80.4

Experimental Properties

  • Density: 1.505±0.06 g/cm3(Predicted)
  • Boiling Point: 372.4±32.0 °C(Predicted)
  • pka: 3.69±0.10(Predicted)
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